Cas no 2171935-32-1 (6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine)

• Product Name: 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine
• CAS No: 2171935-32-1
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 6350684
• PubChem ID: 165545856
• Update Time: 2025-08-05

6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2171935-32-1
• EN300-1478039
• 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine

• Inchi： 1S/C13H18N4/c1-8-2-4-11-10(7-16-17-11)13(8)12-5-3-9(14)6-15-12/h2,4,7,9,12,15H,3,5-6,14H2,1H3,(H,16,17)
• InChI Key： GQLVZCFAUGOOJK-UHFFFAOYSA-N
• SMILES： N1CC(CCC1C1=C(C)C=CC2=C1C=NN2)N

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.7Ų

Additional information on 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine

Introduction to 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine (CAS No. 2171935-32-1)

6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2171935-32-1, has garnered attention due to its potential applications in drug discovery and development. The compound belongs to the class of piperidine derivatives, which are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways effectively.

The structural framework of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine consists of a piperidine ring linked to a 5-methylindazole moiety. This particular arrangement contributes to its pharmacological profile, making it a promising candidate for further investigation. The presence of the methyl group on the indazole ring enhances its lipophilicity, which is a crucial factor in drug absorption and distribution within the body.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating indazole scaffolds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The piperidine component further enhances these properties by contributing to better solubility and metabolic stability, which are essential for therapeutic efficacy.

One of the most compelling aspects of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may interfere with key signaling cascades, making it a valuable tool in the fight against chronic illnesses.

The synthesis of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution play pivotal roles in constructing the desired molecular structure.

Recent advancements in computational chemistry have also contributed to the understanding of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine's behavior. Molecular modeling studies have helped predict its binding affinity to biological targets, providing insights into how it might interact within living systems. These computational approaches complement experimental work, allowing researchers to design more targeted and effective drug candidates.

The pharmacokinetic properties of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine are another area of active investigation. Understanding how the body processes this compound is essential for determining appropriate dosages and delivery methods. Preliminary data indicate that it exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Further studies are needed to fully elucidate its metabolic pathways and excretion mechanisms.

In conclusion, 6-(5-methyl-1H-indazol-4-yl)piperidin-3-amine represents a fascinating compound with significant pharmaceutical potential. Its unique structure and demonstrated biological activities make it a valuable asset in the quest for new treatments. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in addressing various health challenges.